Cas no 1804375-46-9 (Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1804375-46-9
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4873504
• Update Time: 2025-07-02

Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C9H7ClF2N2O4/c1-18-7(15)3-5-4(10)2-6(14(16)17)8(13-5)9(11)12/h2,9H,3H2,1H3
• InChI Key： IMWKCXLXQGJVRC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)N=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate

Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1804375-46-9): A Comprehensive Overview

Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1804375-46-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and difluoromethyl substituents, along with a nitro group, contributes to its reactivity and potential applications in drug development.

The< strong>nitro group in Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate plays a crucial role in its chemical behavior, serving as a versatile handle for further functionalization. This feature is particularly advantageous in multi-step synthetic pathways where selective reduction or transformation of the nitro group can lead to the introduction of other pharmacophoric elements. Additionally, the< strong>chloro and< strong>difluoromethyl substituents enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for designing drugs with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives as therapeutic agents. Pyridine scaffolds are ubiquitous in medicinal chemistry due to their ability to mimic natural bioactive molecules and interact effectively with biological targets. Among these derivatives, Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate stands out due to its structural complexity and the potential it holds for generating new drug candidates.

One of the most compelling aspects of Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts over the past few decades.

Recent studies have demonstrated that pyridine-based kinase inhibitors can exhibit high selectivity and potency against specific kinases. For instance, derivatives of Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate have been shown to inhibit tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These findings are particularly promising given the success of several kinase inhibitors that have reached the market over the past decade.

The< strong>difluoromethyl group in Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate is another key feature that contributes to its pharmaceutical relevance. Difluorinated compounds are known to enhance metabolic stability and binding affinity towards biological targets. This is attributed to the ability of fluorine atoms to increase lipophilicity while simultaneously improving electronic properties through hyperconjugation and induction effects. As a result, difluoromethylation has become a widely employed strategy in medicinal chemistry for optimizing drug-like properties.

In addition to its applications in kinase inhibition, Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate has shown potential in other therapeutic areas. For example, it has been explored as an intermediate in the synthesis of antiviral agents. The< strong>nitro group, when appropriately modified, can serve as a precursor for introducing sulfur or oxygen-containing heterocycles that are prevalent in many antiviral drugs.

The synthesis of Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate involves multiple steps that require careful optimization to ensure high yield and purity. Typically, the process begins with the nitration of a suitable pyridine precursor followed by chlorination and subsequent introduction of the difluoromethyl group. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate throughout its synthesis. These methods provide detailed information about the compound's molecular structure, purity, and impurity profiles, ensuring that it meets the stringent requirements for pharmaceutical applications.

The growing interest in Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate underscores its significance as a versatile intermediate in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine.